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Compound of Interest

Compound Name: S-acetyl-PEG4-Thiol

Cat. No.: B11934035 Get Quote

This technical guide provides a comprehensive overview of S-acetyl-PEG4-Thiol, a
heterobifunctional crosslinker widely utilized by researchers, scientists, and drug development

professionals. We will explore its structure, physicochemical properties, and key applications,

complete with detailed experimental protocols and visual diagrams to facilitate its practical use

in bioconjugation, drug delivery, and surface modification.

Core Structure and Chemical Properties
S-acetyl-PEG4-Thiol is a versatile reagent characterized by a thiol group at one end of a

tetraethylene glycol (PEG4) chain, which is chemically protected by an acetyl group. This S-

acetyl group ensures the stability of the thiol, preventing premature oxidation to disulfides or

other undesired side reactions. The hydrophilic PEG4 linker enhances the aqueous solubility of

molecules to which it is conjugated, potentially reducing aggregation and immunogenicity.[1][2]

[3]

The terminal group on the other end of the PEG4 chain can be varied to suit different

applications. Common variants include a hydroxyl group (S-acetyl-PEG4-OH), an NHS ester for

reaction with amines, or a propargyl group for click chemistry.[4][5] This guide will focus on the

core functionality of the S-acetylated thiol.

The key feature of this molecule is the ability to selectively deprotect the thiol group under mild

basic conditions, typically using hydroxylamine. This unmasks the reactive sulfhydryl group,

making it available for specific covalent bonding to other molecules, most commonly through

thiol-maleimide coupling.
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Physicochemical Data
The following table summarizes the key quantitative properties of representative S-acetyl-
PEG4-Thiol derivatives.

Property
S-acetyl-PEG4-
OH

S-acetyl-PEG4-
NHS Ester

S-acetyl-PEG4-
propargyl

S-acetyl-PEG4-
Thiol

Molecular

Formula
C10H20O5S C14H23NO7S C13H22O5S C12H24O5S2

Molecular Weight 252.3 g/mol 421.46 g/mol 290.4 g/mol 312.45 g/mol

CAS Number 223611-42-5
Not explicitly

available
1422540-88-2

Not explicitly

available

Appearance Viscous liquid/oil Viscous liquid Not specified Not specified

Solubility

DMSO, DMF,

Methylene

Chloride,

Acetonitrile

DMSO, DMF
DMSO, DCM,

DMF
10 mM in DMSO

Purity Typically >98% Not specified 98% Not specified

Storage

Conditions

-20°C,

desiccated

-20°C,

desiccated
-20°C

-20°C for 3 years

(powder)

Mechanism of Action and Reaction Pathways
The utility of S-acetyl-PEG4-Thiol in bioconjugation is centered on a two-step process:

deacetylation followed by conjugation. The first step involves the removal of the acetyl

protecting group to expose the free thiol. The second step is the reaction of this thiol with a

compatible functional group on a target molecule, such as a maleimide, to form a stable

thioether bond.
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Step 1: Deacetylation

Step 2: Thiol-Maleimide Conjugation

S-acetyl-PEG4-R
(Stable Precursor) HS-PEG4-R

(Reactive Thiol)

Hydroxylamine
pH 7.2-7.5

Stable Thioether
Bioconjugate

Maleimide-activated
Biomolecule

Experimental Workflow for Deacetylation

Start

Prepare Deacetylation Solution
(0.5M Hydroxylamine, 25mM EDTA, pH 7.2-7.5)

Mix S-acetyl-PEG4-Thiol
with Deacetylation Solution

Incubate for 2 hours
at room temperature

Purify via desalting column
into PBS + 10mM EDTA

Free Thiol Ready for Conjugation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships of S-acetyl-PEG4-Thiol Features

S-acetyl Protected Thiol

Stability and Inertness

provides

Controlled Reactivity

enables

Hydrophilic PEG4 Linker

Enhanced Aqueous Solubility

imparts

Improved Biocompatibility

improves

Successful Bioconjugation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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